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Compound of Interest

Compound Name: XL147

Cat. No.: B1332775 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, personal protective equipment (PPE), and disposal of XL147.

This document provides crucial safety and logistical information for the handling of XL147, also

known as Pilaralisib or SAR245408. Adherence to these guidelines is essential to ensure a

safe laboratory environment and minimize risks associated with this potent phosphoinositide 3-

kinase (PI3K) inhibitor.

Key Quantitative Data
A summary of important quantitative data for XL147 is provided in the table below for easy

reference.
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Property Value Source

CAS Number 934526-89-3 [1][2]

Molecular Formula C25H25ClN6O4S [1][2]

Molecular Weight 541.0 g/mol [2]

Solubility
DMSO: 100 mg/mL (184.83

mM)

DMF: 20 mg/mL [1]

Water: Insoluble

Ethanol: Insoluble

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific, universally adopted Safety Data Sheet (SDS) for XL147 may vary between

suppliers, the primary hazard identified is as an irritant.[2] Standard laboratory precautions for

handling potent chemical compounds should be strictly followed.

The following Personal Protective Equipment (PPE) is mandatory when handling XL147:

Eye Protection: Chemical safety goggles or a face shield are essential to protect against

splashes.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile gloves). Inspect

gloves prior to use and dispose of them properly after handling.

Body Protection: A laboratory coat must be worn at all times. For procedures with a higher

risk of splashes or aerosol generation, consider additional protective clothing such as an

apron or sleeves.

Respiratory Protection: If working with the solid form of XL147 where dust may be

generated, or if aerosols are produced, a properly fitted NIOSH-approved respirator is
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required. All work with the solid compound should be performed in a certified chemical fume

hood.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

All handling of solid XL147 should be conducted within a certified chemical fume hood to
prevent inhalation of dust.
Use appropriate tools for weighing and transferring the compound, minimizing the creation of
dust.
Ensure all necessary PPE is worn correctly before beginning any work.

2. Dissolving the Compound:

XL147 is soluble in DMSO and DMF.[1] Prepare solutions in a chemical fume hood.
Add the solvent to the weighed XL147 slowly to avoid splashing.
If necessary, gentle vortexing or sonication can be used to aid dissolution.

3. Use in Experiments:

When adding XL147 solutions to cell cultures or other experimental systems, exercise
caution to prevent splashes and contamination.
All experimental manipulations should be carried out following standard sterile techniques
and good laboratory practices.

4. Spill Management:

In the event of a spill, immediately alert others in the area.
For small spills of a solution, absorb with an inert material (e.g., vermiculite, sand, or earth)
and place in a suitable container for chemical waste.
For spills of solid material, carefully scoop the material into a container for disposal, avoiding
dust generation.
Clean the spill area thoroughly with an appropriate solvent and then with soap and water.
All materials used for spill cleanup should be disposed of as hazardous waste.

Disposal Plan
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All waste containing XL147, including empty containers, contaminated PPE, and experimental

waste, must be treated as hazardous chemical waste.

Solid Waste: Collect all solid waste, including unused compound and contaminated

materials, in a clearly labeled, sealed container.

Liquid Waste: Collect all liquid waste containing XL147 in a labeled, sealed, and appropriate

chemical waste container. Do not mix with other waste streams unless compatibility is

confirmed.

Disposal: All XL147 waste must be disposed of through your institution's environmental

health and safety (EHS) office, following all local, state, and federal regulations for

hazardous waste disposal.
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Caption: Workflow for the safe handling of XL147 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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